Cas no 1805008-69-8 (5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide)

• Product Name: 5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide
• CAS No: 1805008-69-8
• MF: C₆H₅F₃N₂O₂S
• MW: 226.176310300827
• CID: 4922998
• Update Time: 2025-10-30

5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide

• Inchi： 1S/C6H5F3N2O2S/c7-4-1-5(14(10,12)13)11-2-3(4)6(8)9/h1-2,6H,(H2,10,12,13)
• InChI Key： YCJHBELGCRJMLZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C(F)F)=CN=1)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4

Additional information on 5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide

Introduction to 5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide (CAS No. 1805008-69-8)

5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide, with the CAS number 1805008-69-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a fluorine atom on the pyridine ring, along with a sulfonamide functional group. These features contribute to its potential applications in drug discovery and development.

The molecular formula of 5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide is C₇H₄F₃N₂O₂S, and its molecular weight is approximately 217.17 g/mol. The compound's structure provides it with several advantageous properties, such as enhanced lipophilicity and metabolic stability, which are crucial for optimizing drug candidates.

In recent years, the introduction of fluorine atoms into drug molecules has become a common strategy to improve their pharmacological properties. Fluorination can enhance the potency, selectivity, and bioavailability of drugs, making them more effective in treating various diseases. The presence of the difluoromethyl group in 5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide further enhances these properties by increasing the compound's lipophilicity and reducing its susceptibility to metabolic degradation.

The sulfonamide functional group in 5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide is known for its broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory effects. This functional group has been widely used in the development of drugs for treating infections and inflammatory conditions. The combination of the sulfonamide group with the difluoromethyl and fluorinated pyridine ring in this compound suggests that it may have enhanced biological activity compared to traditional sulfonamides.

5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide has been studied for its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound exhibits promising activity against various targets, including enzymes and receptors involved in disease pathways. For example, studies have demonstrated that it can inhibit specific kinases and enzymes that play critical roles in cancer progression and inflammation.

In addition to its potential as a therapeutic agent, 5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide has also been explored for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to study the function of specific proteins or pathways in cells. The unique structure of this compound makes it an attractive candidate for developing probes that can selectively target specific proteins or pathways, thereby facilitating a deeper understanding of their roles in biological processes.

The synthesis of 5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide involves several steps, including the preparation of the difluoromethylated pyridine intermediate and subsequent sulfonation reactions. Recent advancements in synthetic chemistry have made it possible to produce this compound with high yields and purity, making it more accessible for research purposes.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide as a potential therapeutic agent. Preliminary results from these trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. However, further studies are needed to fully understand its potential benefits and any potential side effects.

In conclusion, 5-(Difluoromethyl)-4-fluoropyridine-2-sulfonamide (CAS No. 1805008-69-8) is a promising compound with a unique structure that offers significant potential for drug discovery and development. Its combination of enhanced lipophilicity, metabolic stability, and biological activity makes it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover its full range of applications, this compound is likely to play an important role in advancing our understanding and treatment of various diseases.